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Introduction

2,4,6-Trinitrobenzenesulfonic acid (TNBSA) is a versatile reagent widely employed in peptide
and protein chemistry for the quantification and modification of primary amines. Its reaction with
the primary amino groups of N-terminal residues and the e-amino groups of lysine side chains
results in the formation of a highly chromogenic trinitrophenyl (TNP) derivative. This property
allows for sensitive colorimetric quantification and specific chemical modification of peptides
and proteins, making it a valuable tool in research, drug development, and quality control
processes.

This document provides detailed application notes and protocols for the use of TNBSA in key
areas of peptide and protein chemistry, including the quantification of primary amines, the
characterization of protein modifications, and its application in peptide analysis workflows.

Principle of the TNBSA Reaction

TNBSA reacts with non-protonated primary amines in a nucleophilic aromatic substitution
reaction. Under alkaline conditions (typically pH 8.0-10.0), the primary amine attacks the
electron-deficient benzene ring of TNBSA, leading to the displacement of the sulfonic acid
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group and the formation of a stable, yellow-colored TNP-amine adduct. The absorbance of this
product can be measured spectrophotometrically for quantification.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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